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Compound of Interest

Compound Name: 1-Naphthoic acid

Cat. No.: B075110 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Naphthoic acid, also known as α-naphthoic acid, is an aromatic carboxylic acid with the

chemical formula C₁₁H₈O₂.[1] It is a derivative of naphthalene with a carboxyl group at the 1-

position.[2][3] This compound serves as a vital intermediate in the synthesis of various organic

molecules, including pharmaceuticals, dyes, and agrochemicals.[3][4] Its rigid molecular

structure, stemming from the fused benzene rings, significantly influences its chemical

reactivity and physical properties.[5] A thorough understanding of its physicochemical

characteristics is paramount for its effective application in research and development,

particularly in the realm of drug discovery and materials science. This guide provides a

comprehensive overview of the core physicochemical properties of 1-Naphthoic acid, detailed

experimental protocols for their determination, and logical workflows for its synthesis and

analysis.

Physicochemical Properties
The key physicochemical properties of 1-Naphthoic acid are summarized in the table below.

These parameters are crucial for predicting its behavior in various chemical and biological

systems.
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Property Value References

Molecular Formula C₁₁H₈O₂ [6][7]

Molecular Weight 172.18 g/mol [7][8]

Appearance
White to off-white or beige

crystalline solid/powder.
[2][5]

Melting Point 157-162 °C [6][9]

Boiling Point 300 °C (at 760 mmHg) [2][6]

Water Solubility Slightly soluble in hot water. [5][6][9]

Solubility in Organic Solvents

Freely soluble in hot ethanol

and ether; soluble in

chloroform.

[5][6][9]

pKa 3.7 (at 25 °C) [2][5][6]

Density ~1.398 g/cm³ [6][10]

Flash Point 195 °C [3][6]

Vapor Pressure 0.000513 mmHg (at 25 °C) [2][6]

LogP (Octanol/Water) 3.1 [8]

Spectral Data
Spectroscopic data is essential for the structural elucidation and characterization of 1-
Naphthoic acid.
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Spectroscopic Technique Data References

UV-Vis (λmax) 293 nm (in ethanol) [3][5][11]

Infrared (IR) Spectrum
The NIST WebBook provides a

reference IR spectrum.
[12][13]

¹H NMR
Spectra available in various

databases.
[14]

¹³C NMR
Spectra available in various

databases.
[14]

Experimental Protocols
Detailed methodologies for the synthesis and analysis of 1-Naphthoic acid are provided

below.

Synthesis of 1-Naphthoic Acid via Grignard Reaction
One of the most common methods for preparing 1-Naphthoic acid is through the carboxylation

of a Grignard reagent derived from 1-bromonaphthalene.[1][4]

Materials:

1-Bromonaphthalene

Magnesium turnings

Anhydrous diethyl ether

Dry ice (solid carbon dioxide)

Hydrochloric acid (HCl) or Sulfuric acid (H₂SO₄)

Sodium hydroxide (NaOH)

Toluene for recrystallization

Procedure:
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Grignard Reagent Formation: In a flame-dried, three-necked flask equipped with a reflux

condenser, dropping funnel, and mechanical stirrer, place magnesium turnings. Add a small

crystal of iodine to initiate the reaction. Slowly add a solution of 1-bromonaphthalene in

anhydrous diethyl ether to the magnesium turnings. The reaction is exothermic and should

be controlled by the rate of addition. Reflux the mixture gently until most of the magnesium

has reacted to form 1-naphthylmagnesium bromide.

Carboxylation: Cool the Grignard reagent in an ice-salt bath. Slowly add crushed dry ice

(solid CO₂) to the reaction mixture with vigorous stirring. A viscous precipitate will form.

Hydrolysis: After the addition of dry ice is complete, allow the mixture to warm to room

temperature. Slowly add dilute hydrochloric acid or sulfuric acid to hydrolyze the magnesium

salt and dissolve any unreacted magnesium.[5]

Extraction and Purification: Separate the ether layer. Extract the aqueous layer with diethyl

ether. Combine the ether extracts and then extract the 1-Naphthoic acid into an aqueous

sodium hydroxide solution.[5]

Precipitation: Acidify the alkaline extract with a strong acid (e.g., 50% sulfuric acid) to

precipitate the crude 1-Naphthoic acid.[5]

Recrystallization: Filter the crude product, wash with cold water, and recrystallize from a

suitable solvent like toluene or 50% aqueous ethanol to obtain pure 1-Naphthoic acid
crystals.[3][5]

Determination of Physicochemical Properties
Standard laboratory procedures are employed to determine the physicochemical properties of

organic acids.[15][16]

Melting Point Determination: The melting point can be determined using a capillary melting

point apparatus. A small amount of the dried, crystalline sample is packed into a capillary

tube, which is then heated in a calibrated apparatus. The temperature range over which the

sample melts is recorded.[15]

Solubility Assessment: To determine solubility, a small, measured amount of 1-Naphthoic
acid is added to a test tube containing a specific volume of the solvent (e.g., water, ethanol)
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at a given temperature. The mixture is agitated, and the substance is observed for

dissolution. This can be done qualitatively or quantitatively using gravimetric methods.[17]

[18]

pKa Determination by Titration: The acid dissociation constant (pKa) can be determined by

potentiometric titration. A known concentration of 1-Naphthoic acid is dissolved in a suitable

solvent (e.g., an ethanol-water mixture) and titrated with a standardized solution of a strong

base, such as NaOH. The pH is monitored throughout the titration using a pH meter. The

pKa is the pH at the half-equivalence point.

Spectroscopic Analysis:

UV-Vis Spectroscopy: A dilute solution of 1-Naphthoic acid in a UV-transparent solvent

(e.g., ethanol) is prepared. The absorbance is measured over a range of wavelengths

(typically 200-400 nm) using a UV-Vis spectrophotometer to determine the wavelength of

maximum absorbance (λmax).[19]

FT-IR Spectroscopy: A small amount of the solid sample is mixed with potassium bromide

(KBr) and pressed into a pellet, or analyzed as a mull. The infrared spectrum is recorded

using an FT-IR spectrometer to identify characteristic functional group vibrations.

NMR Spectroscopy: The sample is dissolved in a deuterated solvent (e.g., CDCl₃, DMSO-

d₆) and the ¹H and ¹³C NMR spectra are recorded on an NMR spectrometer. This provides

detailed information about the molecular structure.[14]
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Figure 1: Synthesis of 1-Naphthoic Acid via Grignard Reaction
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Figure 1: Synthesis of 1-Naphthoic Acid via Grignard Reaction
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Figure 2: Workflow for Physicochemical Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075110?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

